5-(2-Hydroxyethyl)-1,2-oxazole-3-carboxylic acid

• IUPAC Name: 5-(2-hydroxyethyl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C6H7NO4/c8-2-1-4-3-5(6(9)10)7-11-4/h3,8H,1-2H2,(H,9,10)
• InChI Key: AGUHXUDCDCOTFM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1C(=O)O)CCO
• Molecular Formula: C6H7NO4
• Molecular Weight: 157.12 g/mol
• CAS RN: 1782872-85-8

Description

Acrylates, which are similar to the compound you mentioned, are the esters, salts, and conjugate bases of acrylic acid and its derivatives. They are made from acrylate monomer, which usually comprises esters containing vinyl groups.

Synthesis Analysis

In a study on the synthesis of modified alkyd resins, 1,3,5-tris-(2-hydroxyethyl)cyanuric acid was partially substituted for glycerol as the polyol. The chemical compositions of the modified alkyd resins were confirmed using FT-IR, 1 H NMR, acid and iodine values, and other characterization techniques.

Molecular Structure Analysis

The molecular structure of acrylates depends on the lateral substituents of the polymeric chains. Acrylates are important class of polymers that are rubbery, soft, and tough.

Physical And Chemical Properties Analysis

Acrylates are known for their good impact toughness, resistance to breakage, transparency, elasticity, and fairly good heat and oil resistance. They also have good weatherability and ozone resistance due to the absence of double bonds in their backbone.

Scientific Research Applications

Synthetic Chemistry Applications

Oxazoles, including derivatives like "5-(2-Hydroxyethyl)-1,2-oxazole-3-carboxylic acid," serve as critical intermediates in the synthesis of complex molecules. For instance, oxazoles have been employed as masked forms of activated carboxylic acids in the synthesis of macrolides, demonstrating their utility in the construction of complex natural products and pharmaceuticals (Wasserman et al., 1981). Additionally, oxazole derivatives have been utilized in the synthesis of 5-amino-1,2,3-triazole-4-carboxylates, highlighting their role in creating biologically active compounds and peptidomimetics (Ferrini et al., 2015).

Material Science and Coordination Chemistry

Oxazole derivatives are also significant in the development of new materials. For example, coordination polymers based on oxazole-containing ligands have been synthesized, displaying potential applications in catalysis, luminescence, and as functional materials due to their structural diversity and properties (Yang et al., 2008). The coordination chemistry of oxazoline ligands, closely related to oxazoles, has been extensively studied for their application in asymmetric organic syntheses, emphasizing their role in catalysis and synthesis of chiral molecules (Gómez et al., 1999).

Safety and Hazards

The safety data sheet for 2-Ethylhexyl methacrylate, a similar compound, indicates that it is a combustible liquid that causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, may cause respiratory irritation, and is harmful to aquatic life with long-lasting effects.

Future Directions

The field of polymerization-induced self-assembly (PISA) is a promising area for future research. This process combines polymerization and self-assembly in a single step, holding great promise for large-scale production.